Cas no 1314937-26-2 (6-Fluorobenzo[d]isoxazole-3-carbonitrile)

6-Fluorobenzo[d]isoxazole-3-carbonitrile structure
1314937-26-2 structure
Product Name:6-Fluorobenzo[d]isoxazole-3-carbonitrile
CAS No:1314937-26-2
MF:C8H3FN2O
MW:162.120624780655
CID:4727046
Update Time:2023-08-16

6-Fluorobenzo[d]isoxazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Fluorobenzo[d]isoxazole-3-carbonitrile
    • FCH863620
    • 6-fluoro-1,2-benzoxazole-3-carbonitrile
    • AX8026519
    • Inchi: 1S/C8H3FN2O/c9-5-1-2-6-7(4-10)11-12-8(6)3-5/h1-3H
    • InChI Key: XIWUKJXOIRRFON-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(C#N)=NOC=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Topological Polar Surface Area: 49.8
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